Cas no 2025745-38-2 (1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2025745-38-2
• MF: C₁₀H₆ClFN₂O₂
• MW: 240.61824464798
• CID: 6073243
• PubChem ID: 165499250
• Update Time: 2025-06-08

1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2025745-38-2
• EN300-1145877
• 1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H6ClFN2O2/c11-9-6(12)2-1-3-8(9)14-5-4-7(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： MPZQNCWHRPVIJF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1C=CC(C(=O)O)=N1)F

Computed Properties

• Exact Mass: 240.0101833g/mol
• Monoisotopic Mass: 240.0101833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid

Research Brief on 1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS: 2025745-38-2)

The compound 1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS: 2025745-38-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Its unique structural features, including the chloro-fluorophenyl moiety and the carboxylic acid functional group, make it a promising candidate for the development of small-molecule inhibitors targeting various disease pathways.

Recent studies have focused on the synthesis and characterization of 1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid, with an emphasis on optimizing its chemical properties for enhanced bioavailability and target specificity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and confirm its purity. These efforts are critical for ensuring the compound's suitability in subsequent biological assays and preclinical studies.

In vitro and in vivo evaluations have demonstrated the compound's potential as a modulator of key enzymatic pathways. For instance, preliminary data suggest that 1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid exhibits inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. These findings are particularly relevant for the development of next-generation therapeutics for conditions such as rheumatoid arthritis and specific cancer subtypes. Further mechanistic studies are underway to delineate its precise mode of action and potential off-target effects.

The pharmaceutical industry has also shown interest in this compound due to its scalability and synthetic accessibility. Recent patents and publications highlight innovative synthetic routes that improve yield and reduce production costs, making it a viable candidate for large-scale manufacturing. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside, with several research groups exploring its incorporation into drug delivery systems such as nanoparticles and liposomes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid. Researchers are actively investigating structural modifications to enhance its metabolic stability and reduce potential toxicity. Computational modeling and high-throughput screening are being employed to identify derivatives with improved therapeutic indices. These efforts are complemented by rigorous safety assessments to ensure compliance with regulatory standards.

In conclusion, 1-(2-chloro-3-fluorophenyl)-1H-pyrazole-3-carboxylic acid represents a compelling area of research in chemical biology and drug development. Its versatile chemical structure and preliminary biological activity underscore its potential as a cornerstone for novel therapeutics. Continued interdisciplinary collaboration and innovation will be essential to fully realize its clinical applications and address the remaining scientific and regulatory hurdles.